Methanesulfonohydrazide
Overview
Description
Methanesulfonohydrazide is a chemical compound with the CAS Number: 10393-86-9 . It has a molecular weight of 110.14 .
Synthesis Analysis
A photo-induced catalyst-free three-component reaction of N - (2-iodoaryl)acrylamide, sulfur dioxide, and hydrazine is reported . Under ultraviolet irradiation, diverse (2-oxoindolin-3-yl)methanesulfonohydrazides are generated in moderate to good yields .Molecular Structure Analysis
The molecular formula of Methanesulfonohydrazide is CH6N2O2S . It has an average mass of 110.135 Da and a monoisotopic mass of 110.014999 Da .Physical And Chemical Properties Analysis
Methanesulfonohydrazide is a solid at room temperature . It has a boiling point of 229°C at 760 mmHg . The melting point is between 46-48°C . It has a density of 1.4±0.1 g/cm3 .Scientific Research Applications
Analytical Chemistry
Methanesulfonohydrazide is used in various analytical chemistry applications . It’s often used as a building block in the synthesis of more complex compounds .
Cell Culture & Analysis
In the field of cell culture and analysis, Methanesulfonohydrazide is used in cell signaling and developmental biology research . It’s also used in the study of cancer research .
Chemistry & Synthesis
Methanesulfonohydrazide plays a crucial role in the field of chemistry and synthesis . It’s used in the synthesis of peptides, lead discovery, and ADC & Bioconjugation .
Genomics
In genomics, Methanesulfonohydrazide is used in advanced gene editing, DNA & RNA purification .
Materials Science & Engineering
Methanesulfonohydrazide is used in the field of materials science and engineering, particularly in 3D bioprinting and 3D printing .
Pharma & Biopharma Manufacturing
In the pharmaceutical and biopharmaceutical manufacturing industry, Methanesulfonohydrazide is used in antibody drug conjugate manufacturing .
Protein Biology
Methanesulfonohydrazide is used in protein biology, particularly in ELISA enzyme activity assays and flow cytometry .
Photo-Induced Organic Transformations
Methanesulfonohydrazide is used in photo-induced organic transformations . A photo-induced catalyst-free three-component reaction of N - (2-iodoaryl)acrylamide, sulfur dioxide, and hydrazine is reported. Under ultraviolet irradiation, diverse (2-oxoindolin-3-yl)methanesulfonohydrazides are generated in moderate to good yields .
Safety and Hazards
Mechanism of Action
Target of Action
Methanesulfonohydrazide is a type of organic compound that belongs to the class of acyl hydrazides As an organic raw material, it is widely used in organic synthesis .
Mode of Action
It is known that it can be prepared through the reaction of methyl chlorosulfonylamine and hydrazine
Biochemical Pathways
As an organic raw material, it is likely involved in various organic synthesis processes .
Result of Action
As an organic raw material used in synthesis, its effects would largely depend on the specific reactions it is involved in .
Action Environment
Methanesulfonohydrazide is a white crystalline powder . It should be kept away from sources of ignition and avoid contact with oxidizing agents to prevent hazardous accidents . During its use and storage, relevant safety operating procedures need to be followed to ensure safe use . Environmental factors such as temperature, humidity, and exposure to light could potentially influence its action, efficacy, and stability.
properties
IUPAC Name |
methanesulfonohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH6N2O2S/c1-6(4,5)3-2/h3H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKHZYWVEBNIRLX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH6N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80296565 |
Source
|
| Record name | methanesulfonohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80296565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
10393-86-9 |
Source
|
| Record name | 10393-86-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=109925 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | methanesulfonohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80296565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,2,5,8-Tetramethyl-4H-[1,3]dioxino[4,5-c]pyridine](/img/structure/B81929.png)
![2-[Ethyl[3-methyl-4-[(4-nitrophenyl)azo]phenyl]amino]ethanol](/img/structure/B81953.png)
![1,4-Dichloropyrido[4,3-d]pyridazine](/img/structure/B81957.png)